Cas no 1807020-58-1 (4-Amino-2-chloro-6-nitropyridine)

• Product Name: 4-Amino-2-chloro-6-nitropyridine
• CAS No: 1807020-58-1
• MF: C₅H₄ClN₃O₂
• MW: 173.557159423828
• CID: 4803491
• Update Time: 2025-06-11

4-Amino-2-chloro-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chloro-6-nitropyridine

• Inchi： 1S/C5H4ClN3O2/c6-4-1-3(7)2-5(8-4)9(10)11/h1-2H,(H2,7,8)
• InChI Key： CCANALNQONZUFI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC([N+](=O)[O-])=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 1.3
• Topological Polar Surface Area: 84.7

Additional information on 4-Amino-2-chloro-6-nitropyridine

Recent Advances in the Study of 4-Amino-2-chloro-6-nitropyridine (CAS: 1807020-58-1)

4-Amino-2-chloro-6-nitropyridine (CAS: 1807020-58-1) is a significant chemical compound in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and biological activities.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 4-Amino-2-chloro-6-nitropyridine, emphasizing its role as a precursor for the development of kinase inhibitors. The study demonstrated that this compound could be efficiently synthesized through a multi-step process involving nitration and chlorination reactions, with a high yield and purity. The findings suggest that this synthetic route could be scalable for industrial applications, making it a valuable asset for drug discovery programs.

Another significant development was reported in a 2023 paper in Bioorganic & Medicinal Chemistry Letters, where 4-Amino-2-chloro-6-nitropyridine was utilized as a key intermediate in the design of new antimicrobial agents. The study revealed that derivatives of this compound exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The researchers attributed this activity to the compound's ability to interfere with bacterial cell wall synthesis, highlighting its potential as a lead compound for future antibiotic development.

Furthermore, recent computational studies have investigated the molecular interactions of 4-Amino-2-chloro-6-nitropyridine with various biological targets. Molecular docking simulations, as described in a 2024 publication in the Journal of Chemical Information and Modeling, indicated that this compound could bind effectively to the active sites of several disease-related proteins, including those involved in cancer and inflammatory disorders. These findings open new avenues for the rational design of targeted therapies using 4-Amino-2-chloro-6-nitropyridine as a scaffold.

In addition to its therapeutic potential, 4-Amino-2-chloro-6-nitropyridine has also been studied for its applications in material science. A recent report in ACS Applied Materials & Interfaces detailed its use in the synthesis of fluorescent probes for bioimaging. The compound's unique electronic properties, conferred by the nitro and amino functional groups, make it an excellent candidate for developing sensors with high sensitivity and selectivity. This interdisciplinary approach underscores the compound's versatility beyond traditional pharmaceutical applications.

Despite these promising developments, challenges remain in the optimization of 4-Amino-2-chloro-6-nitropyridine-based compounds. Issues such as solubility, bioavailability, and off-target effects need to be addressed in future research. However, the ongoing studies and recent breakthroughs suggest that this compound holds significant promise for advancing both chemical biology and drug discovery efforts.

In conclusion, 4-Amino-2-chloro-6-nitropyridine (CAS: 1807020-58-1) continues to be a focal point of research in the chemical biology and pharmaceutical sectors. Its diverse applications, from antimicrobial agents to fluorescent probes, highlight its importance as a multifunctional intermediate. As research progresses, further insights into its mechanisms of action and potential therapeutic uses are expected to emerge, solidifying its role in the development of next-generation biomedical solutions.